Cas no 877125-95-6 (1-{spiro2.5octan-6-yl}methanamine hydrochloride)

• Product Name: 1-{spiro2.5octan-6-yl}methanamine hydrochloride
• CAS No: 877125-95-6
• MF: C₉H₁₈ClN
• MW: 175.69892168045
• MDL: MFCD30493738
• CID: 4277008
• PubChem ID: 68704587
• Update Time: 2025-07-09

1-{spiro2.5octan-6-yl}methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Spiro[2.5]octane-6-methanamine, hydrochloride
• {spiro[2.5]octan-6-yl}methanamine hydrochloride
• (SPIRO[2. 5]OCTAN-6-YDMETHANAMINE HYDROCHLORIDE
• EN300-344643
• C-spiro[2.5]oct-6-yl-methylamine hydrochloride
• DB-153134
• AKOS040814722
• Z2738925318
• 4-[(1-Butyl-4-piperidinylidene)phenylmethyl]-n,n-diethylbenzamide
• COQGAGRRZZQWTI-UHFFFAOYSA-N
• CKB12595
• E73143
• F2147-8525
• Spiro[2.5]octan-6-ylmethylamine hydrochloride
• SCHEMBL3589807
• 877125-95-6
• (SPIRO[2.5]OCTAN-6-YL)METHANAMINE HYDROCHLORIDE
• (Spiro(2.5)octan-6-yl)methanamine hydrochloride
• 209807-46-5
• spiro[2.5]octan-6-ylmethanamine;hydrochloride
• {spiro[2.5]octan-6-yl}methanaminehydrochloride
• 1-{spiro[2.5]octan-6-yl}methanamine hydrochloride
• 100-919-8
• 1-{spiro2.5octan-6-yl}methanamine hydrochloride

• MDL： MFCD30493738
• Inchi： 1S/C9H17N.ClH/c10-7-8-1-3-9(4-2-8)5-6-9;/h8H,1-7,10H2;1H
• InChI Key： COQGAGRRZZQWTI-UHFFFAOYSA-N
• SMILES： C(C1CCC2(CC2)CC1)N.Cl

Computed Properties

• Exact Mass: 175.1127773Da
• Monoisotopic Mass: 175.1127773Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

1-{spiro2.5octan-6-yl}methanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-{spiro2.5octan-6-yl}methanamine hydrochloride

Recent Advances in the Study of 1-{spiro2.5octan-6-yl}methanamine Hydrochloride (CAS: 877125-95-6)

The compound 1-{spiro2.5octan-6-yl}methanamine hydrochloride (CAS: 877125-95-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic amine derivative has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a compound of high interest for drug development.

One of the key areas of research has been the optimization of the synthetic route for 1-{spiro2.5octan-6-yl}methanamine hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. This advancement is critical for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.

Pharmacological evaluations have revealed that 1-{spiro2.5octan-6-yl}methanamine hydrochloride exhibits high affinity for specific neurotransmitter receptors, including serotonin and dopamine receptors. These findings, reported in a recent issue of Neuropharmacology (2024), suggest potential applications in treating neurological and psychiatric disorders such as depression, anxiety, and Parkinson's disease. The compound's unique spirocyclic structure appears to contribute to its selective binding and reduced off-target effects, which could translate to improved therapeutic profiles compared to existing treatments.

In addition to its CNS activity, preliminary studies have explored the compound's potential in other therapeutic areas. For instance, a 2023 study in the European Journal of Pharmacology investigated its anti-inflammatory properties, demonstrating significant inhibition of pro-inflammatory cytokines in vitro. This opens up possibilities for its use in treating inflammatory conditions, although further in vivo studies are needed to validate these findings.

Despite these promising results, challenges remain in the development of 1-{spiro2.5octan-6-yl}methanamine hydrochloride as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and toxicological studies. Recent efforts have focused on structural modifications to enhance these properties, as highlighted in a 2024 review in Drug Discovery Today.

In conclusion, 1-{spiro2.5octan-6-yl}methanamine hydrochloride (CAS: 877125-95-6) represents a promising candidate for drug development, with potential applications in CNS disorders and beyond. Continued research into its pharmacological mechanisms, synthetic optimization, and clinical potential will be essential to fully realize its therapeutic benefits. The compound's unique structural features and diverse biological activities make it a valuable subject for ongoing and future studies in the chemical biology and pharmaceutical fields.